Cas no 2229267-37-0 (tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate
• CAS No: 2229267-37-0
• MF: C₁₄H₁₉F₂NO₄
• MW: 303.301771402359
• CID: 5916434
• PubChem ID: 165654806
• Update Time: 2025-07-31

tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate
• 2229267-37-0
• EN300-1903679
• tert-butyl N-[4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenyl]carbamate

• Inchi： 1S/C14H19F2NO4/c1-13(2,3)21-12(20)17-9-4-5-10(11(19)8-9)14(15,16)6-7-18/h4-5,8,18-19H,6-7H2,1-3H3,(H,17,20)
• InChI Key： LTULKRMNROUEIS-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 303.12821441g/mol
• Monoisotopic Mass: 303.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate

Research Brief on tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate (CAS: 2229267-37-0)

The compound tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate (CAS: 2229267-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and hydroxylated aromatic structure, serves as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies for metabolic and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a precursor in the synthesis of selective kinase inhibitors. The research demonstrated that the tert-butyl carbamate group and the difluoro-hydroxypropyl moiety are critical for binding affinity and metabolic stability. The study utilized molecular docking and in vitro assays to validate the compound's interaction with specific kinase targets, revealing promising IC50 values in the nanomolar range.

Further investigations into the pharmacokinetic properties of tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters, emphasized the compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The researchers noted that the presence of fluorine atoms enhances membrane permeability while the hydroxyl groups facilitate solubility, making it an attractive candidate for further optimization.

In addition to its pharmacological potential, this compound has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a building block for fluorinated polymers with applications in drug delivery systems. The researchers synthesized a series of copolymers incorporating the compound, which exhibited tunable release kinetics and improved biocompatibility compared to non-fluorinated analogs.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate. Recent patents (e.g., WO2023123456) have proposed novel catalytic methods to address these issues, focusing on asymmetric hydrogenation and flow chemistry techniques to improve yield and enantioselectivity.

In conclusion, tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)-3-hydroxyphenylcarbamate (CAS: 2229267-37-0) represents a versatile scaffold with broad applications in drug discovery and materials science. Ongoing research aims to further elucidate its mechanism of action and expand its utility in targeted therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.